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N,N'-Dimethyloxamide Synthesis and Properties

N,N'-Dimethyloxamide (CAS 615-35-0) is an important chemical intermediate. The table below

summarizes its key physical and chemical properties based on available data [1] [2] [3].

Property Value / Description

CAS Number 615-35-0 [4] [3]

Molecular Formula C₄H₈N₂O₂ [4] [3]

Molecular Weight 116.12 g/mol [4]

Melting Point 209-217 °C (lit.) [1] [3]

Density ~1.1-1.3 g/cm³ [1] [3]

Solubility Very soluble in hot water, soluble in alcohol [1]

Appearance Needles or hexagonal leaflets from water [1]

Stability Decomposed by alkalis to methylamine and oxalic acid [1]
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Core Synthesis Methodology

The primary synthesis route involves the reaction of methylamine with an oxalic acid ester [1]. The

following diagram outlines the core synthesis workflow.

Start: Raw Materials

Prepare Ethyl Oxalate
(Esterification of oxalic acid)

Prepare Methylamine
(Free-base from salt)

React with Cooling
(Product precipitates)

Wash and Purify
(Wash with dilute acetic acid & alcohol)

Final Product
(N,N'-Dimethyloxamide)

Click to download full resolution via product page

The general procedure described in historical literature is as follows [1]:

Reaction: Add an oxalic acid ester (e.g., ethyl oxalate) to a strong, cooled aqueous methylamine
solution. The product precipitates out of the solution.

Purification: Wash the precipitated product sequentially with dilute acetic acid and then with alcohol
to obtain pure N,N'-Dimethyloxamide.
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Troubleshooting Common Issues

The table below addresses potential challenges based on the synthesis procedure and compound properties.

Problem Possible Cause Suggested Solution

Low Yield of
Final Product

Decomposition of ethyl oxalate
during its synthesis due to high

temperature [1].

Carefully control the temperature during the
esterification step. Note that methyl oxalate may

be easier to prepare, but methanol is restricted
in some regions [1].

Difficulty
Handling
Methylamine

Use of methylamine as a free-
base from its salt can be tricky

on a large scale [1].

Ensure proper ventilation and cooling. Use
closed systems to contain the volatile amine.

Product Purity
Issues

Incomplete washing or

precipitation.

Follow the purification sequence precisely: wash

with dilute acetic acid to remove basic
impurities, followed by alcohol to remove other

organic residues [1].

Nitration to Dinitrodimethyloxamide (DNDMO)

A common next step is the nitration of N,N'-Dimethyloxamide to form the explosive compound

Dinitrodimethyloxamide (DNDMO). One referenced method uses an anhydrous nitration process [1]:

Nitrating Agent: Dinitrogen pentoxide (N₂O₅) in carbon tetrachloride (CCl₄), in the presence of

phosphorus pentoxide (P₂O₅).
Process: The dimethyloxamide is added to the nitration solution, causing a temperature rise. After

maintaining the reaction for 20-45 minutes, the solution is filtered, and the solvents are distilled off to
yield crude DNDMO [1].

Challenge: This is a difficult procedure to carry out in a standard laboratory due to the hazardous and
moisture-sensitive reagents involved [1].

Key Limitations and Further Research
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It is important to note that the most detailed synthesis information available comes from a historical forum

discussion and technical data sheets [1] [3]. The provided synthesis protocol is described as a "cookbook

style recipe" with limited detail [1]. For scaling up this synthesis, you would likely need to consult more

comprehensive and modern organic synthesis literature or patent databases to optimize reaction parameters

like molar ratios, temperature, and work-up procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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